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Compound of Interest

Compound Name: MRS3558

Cat. No.: B1250415 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound MRS3558. The following procedures are designed to ensure the safe

handling and disposal of this substance in a laboratory setting, adhering to standard safety

protocols for non-hazardous materials.

Safety and Hazard Information
Based on available safety data sheets (SDS), MRS3558 is not classified as a hazardous

substance or mixture.[1] This classification dictates the recommended disposal route, which

aligns with general laboratory procedures for non-hazardous chemical waste.

Parameter Finding Citation

GHS Classification
Not a hazardous substance or

mixture
[1]

Hazard Pictogram No pictogram required [1]

Signal Word No signal word required [1]

Hazard Statements No hazard statements required [1]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC, NTP, or

OSHA
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While MRS3558 is not considered hazardous, it is crucial to follow good laboratory hygiene

practices and handle all chemicals with care.[2]

Experimental Protocol: Disposal of MRS3558
The following step-by-step protocol outlines the recommended procedure for the disposal of

MRS3558. This protocol is based on general guidelines for the disposal of non-hazardous

laboratory chemicals.

Objective: To safely dispose of unwanted MRS3558 in accordance with standard laboratory

safety procedures.

Materials:

Waste container compatible with MRS3558 (e.g., high-density polyethylene bottle)

Hazardous Waste Label (or a label clearly marking the contents)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Personal Protective Equipment (PPE): Before handling MRS3558, ensure you are wearing

appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

Waste Collection:

Designate a specific, compatible container for the collection of MRS3558 waste. The

container must be in good condition, with a secure, leak-proof cap.[3]

If MRS3558 is in a solution, do not mix it with other waste streams unless compatibility has

been confirmed. It is best practice to collect different waste types in separate containers.

Labeling:

Label the waste container clearly. While MRS3558 is not classified as hazardous, the

container must be labeled with its contents to avoid accidental mixing with other

chemicals.[3]
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The label should include:

The full chemical name: "MRS3558"

The words "Non-Hazardous Waste"

An approximate concentration and volume

The date accumulation started

Storage:

Store the waste container in a designated waste accumulation area in the laboratory.

Ensure the container is kept closed except when adding waste.[3]

Store in a secondary containment bin or tray to mitigate any potential spills.

Disposal Request:

Once the waste container is full or the experiment is complete, arrange for disposal

through your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for chemical waste pickup, which may involve

submitting an online request.[3]

Do not dispose of MRS3558 down the drain or in the regular trash unless you have

received explicit permission from your institution's EHS department for this specific

chemical.[3]

Empty Container Disposal:

For the disposal of the original, empty MRS3558 container, first ensure it is thoroughly

rinsed.

The rinse solvent may need to be collected as chemical waste, depending on the solvent

used and institutional policies.[4]
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After rinsing, deface the original label to prevent confusion.[4] The container can then

typically be disposed of in the regular laboratory glass or plastic recycling, as appropriate.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MRS3558.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of the non-hazardous chemical MRS3558.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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